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Compound of Interest

Compound Name: DL-Isocitric acid trisodium salt

Cat. No.: B1658707

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe and compliant work
environment. This guide provides detailed procedures for the safe disposal of DL-Isocitric acid
trisodium salt, a common reagent in various biochemical assays. While generally not
classified as a hazardous substance, adherence to proper disposal protocols is essential to
maintain laboratory safety and environmental responsibility.[1][2][3]

Immediate Safety Considerations

Before initiating any disposal procedure, ensure that all relevant personnel are familiar with the
safety data sheet (SDS) for DL-Isocitric acid trisodium salt. The following table summarizes
the key safety information and recommended personal protective equipment (PPE) to be used
when handling this chemical.

Safety Parameter Recommendation Source

Eye Protection Eyeshields or safety glasses

_ Protective gloves (e.g., nitrile
Hand Protection [2]
rubber)

Type N95 (US) or type P1 (EN
Respiratory Protection 143) dust masks if nuisance [2][3]

levels of dust are present

Skin and Body Protection Laboratory coat [2]
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It is crucial to inspect gloves prior to use and to employ proper glove removal technique to
avoid skin contact.[2] After handling, wash and dry hands thoroughly.[2]

Step-by-Step Disposal Protocol

The disposal of DL-Isocitric acid trisodium salt should be conducted in accordance with
local, state, and federal regulations. The following protocol provides a general guideline for its
safe disposal.

1. Small Quantity Disposal (Uncontaminated):

For small quantities of uncontaminated DL-Isocitric acid trisodium salt, the primary method
of disposal is as non-hazardous solid waste.

o Step 1.1: Preparation: Ensure the DL-Isocitric acid trisodium salt is in a solid, dry form.

o Step 1.2: Containment: Place the chemical in a suitable, clearly labeled, and securely sealed
container.

o Step 1.3: Disposal: Dispose of the container in the regular laboratory solid waste stream,
unless institutional policies require specific waste streams for non-hazardous chemicals.

2. Large Quantity or Contaminated Waste Disposal:

For larger quantities or if the DL-Isocitric acid trisodium salt is contaminated with other
hazardous materials, a more stringent disposal method is required.

Step 2.1: Consultation: Consult your institution's Environmental Health and Safety (EHS)
office for specific guidance on the disposal of chemical waste.

Step 2.2: Professional Disposal: It is recommended to offer surplus and non-recyclable
solutions to a licensed disposal company.[3]

Step 2.3: Packaging: Package the waste in approved, labeled containers as directed by your
EHS office or the licensed disposal company.

w

. Accidental Spill Cleanup and Disposal:
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In the event of a spill, follow these procedures to minimize exposure and ensure proper
cleanup and disposal.

o Step 3.1: Evacuation and Ventilation: If a significant amount of dust is generated, evacuate
the immediate area and ensure adequate ventilation.[1]

o Step 3.2: Personal Protective Equipment: Wear the appropriate PPE as outlined in the table
above.

o Step 3.3: Containment and Cleanup: Carefully sweep up the spilled solid material and place
it into a suitable, closed container for disposal.[3][4] Avoid generating dust.[3][4]

» Step 3.4: Final Decontamination: Clean the spill area with soap and water.

o Step 3.5: Waste Disposal: Dispose of the contained spill waste and any contaminated
cleaning materials by following the procedure for large quantity or contaminated waste
disposal.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of DL-Isocitric acid trisodium salt.
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DL-Isocitric Acid Trisodium Salt Disposal Workflow
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Caption: Decision workflow for the proper disposal of DL-Isocitric acid trisodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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